![molecular formula C22H29N3O3 B248204 3-(4-benzylpiperazin-1-yl)-N-(2,5-dimethoxyphenyl)propanamide](/img/structure/B248204.png)
3-(4-benzylpiperazin-1-yl)-N-(2,5-dimethoxyphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-benzylpiperazin-1-yl)-N-(2,5-dimethoxyphenyl)propanamide, commonly known as benzylpiperazine (BZP), is a synthetic compound that belongs to the class of piperazine derivatives. It is a psychoactive substance that has been used as a recreational drug due to its stimulant effects. However, BZP has also been the subject of scientific research due to its potential therapeutic applications.
Mechanism of Action
3-(4-benzylpiperazin-1-yl)-N-(2,5-dimethoxyphenyl)propanamide acts as a stimulant by increasing the release of dopamine and serotonin in the brain. It also acts as a monoamine oxidase inhibitor, which can lead to increased levels of these neurotransmitters. This compound has been shown to have a higher affinity for the serotonin transporter than the dopamine transporter, which may account for its more pronounced effects on serotonin.
Biochemical and physiological effects:
This compound has been shown to increase heart rate, blood pressure, and body temperature in humans. It also has effects on the central nervous system, including increased alertness, euphoria, and decreased appetite. This compound has been shown to have a lower abuse potential than other stimulants such as amphetamines, but can still lead to dependence and withdrawal symptoms.
Advantages and Limitations for Lab Experiments
3-(4-benzylpiperazin-1-yl)-N-(2,5-dimethoxyphenyl)propanamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high purity. This compound also has a longer half-life than other stimulants, which can make it useful for studying the long-term effects of stimulant use. However, this compound has limitations as well. It has been shown to have a lower potency than other stimulants, which can make it less useful for studying the effects of high-dose stimulant use. This compound also has a more complex mechanism of action than other stimulants, which can make it more difficult to study.
Future Directions
There are several areas of future research for 3-(4-benzylpiperazin-1-yl)-N-(2,5-dimethoxyphenyl)propanamide. One area of interest is its potential use as a treatment for anxiety and depression. Further studies are needed to determine the efficacy and safety of this compound in humans. Another area of interest is the potential use of this compound in the treatment of Parkinson's disease. Additional studies are needed to determine the optimal dose and duration of treatment. Finally, further research is needed to better understand the long-term effects of this compound use, including its potential for dependence and withdrawal.
Synthesis Methods
3-(4-benzylpiperazin-1-yl)-N-(2,5-dimethoxyphenyl)propanamide can be synthesized by reacting piperazine with benzyl chloride in the presence of a base such as sodium hydroxide. The resulting compound can then be further reacted with 2,5-dimethoxybenzaldehyde to form this compound.
Scientific Research Applications
3-(4-benzylpiperazin-1-yl)-N-(2,5-dimethoxyphenyl)propanamide has been studied for its potential therapeutic applications in various fields such as psychiatry and neurology. It has been shown to have anxiolytic and antidepressant effects in animal models, and has been suggested as a potential treatment for anxiety and depression in humans. This compound has also been studied for its potential use in the treatment of Parkinson's disease, as it has been shown to increase dopamine release in the brain.
properties
Molecular Formula |
C22H29N3O3 |
---|---|
Molecular Weight |
383.5 g/mol |
IUPAC Name |
3-(4-benzylpiperazin-1-yl)-N-(2,5-dimethoxyphenyl)propanamide |
InChI |
InChI=1S/C22H29N3O3/c1-27-19-8-9-21(28-2)20(16-19)23-22(26)10-11-24-12-14-25(15-13-24)17-18-6-4-3-5-7-18/h3-9,16H,10-15,17H2,1-2H3,(H,23,26) |
InChI Key |
YECJEQZBUFOYFS-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)CCN2CCN(CC2)CC3=CC=CC=C3 |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)CCN2CCN(CC2)CC3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.